Cas no 326884-34-8 (2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid
• CAS No: 326884-34-8
• MF: C₁₅H₁₁ClN₂O₆
• MW: 350.710643053055
• CID: 6466024
• Update Time: 2025-11-01

2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid
• 2-((5-chloro-2-methoxyphenyl)carbamoyl)-3-nitrobenzoic acid
• Benzoic acid, 2-[[(5-chloro-2-methoxyphenyl)amino]carbonyl]-3-nitro-

• Inchi： 1S/C15H11ClN2O6/c1-24-12-6-5-8(16)7-10(12)17-14(19)13-9(15(20)21)3-2-4-11(13)18(22)23/h2-7H,1H3,(H,17,19)(H,20,21)
• InChI Key： OWWNQQGLGIWUSK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC([N+]([O-])=O)=C1C(NC1=CC(Cl)=CC=C1OC)=O

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• Boiling Point: 483.2±45.0 °C(Predicted)
• pka: 2.96±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid

Introduction to 2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic Acid (CAS No. 326884-34-8)

2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid, identified by its CAS number 326884-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a nitro group and chloro-methoxy substituents on the aromatic ring, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>nitrobenzoic acid backbone of this compound is well-known for its role in various pharmacological contexts. The nitro group, in particular, can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. In recent years, there has been a growing interest in nitroaromatic compounds due to their potential as intermediates in drug synthesis and their ability to modulate biological pathways. The< strong>5-chloro-2-methoxyphenyl moiety further enhances the complexity and functionality of this molecule, providing multiple sites for chemical modification and biological interaction.

In the realm of medicinal chemistry, the< strong>carbamoyl group attached to the benzene ring serves as a crucial pharmacophore. This functional group is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The carbamoyl moiety in< strong>2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid contributes to its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its derivatives to identify novel compounds with improved pharmacokinetic profiles and reduced side effects.

The< strong>3-nitrobenzoic acid segment of the molecule is particularly noteworthy for its potential biological activity. Nitroaromatic compounds have been studied extensively for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be reduced to an amine under specific conditions, leading to changes in the molecule's bioactivity. This redox-sensitive property makes it an attractive candidate for developing prodrugs or targeted therapies that can release active species at disease sites.

Recent studies have highlighted the importance of< strong>2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid in the development of new pharmaceuticals. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The combination of the nitro group and the carbamoyl moiety provides multiple opportunities for designing molecules that can selectively inhibit target enzymes without affecting other biological pathways.

The< strong>5-chloro-2-methoxyphenyl substituent plays a significant role in determining the pharmacological properties of this compound. Chloro-substituted aromatic compounds are known for their ability to enhance lipophilicity and improve oral bioavailability. Additionally, methoxy groups can influence metabolic stability by participating in phase II drug metabolism reactions. These structural features make< strong>2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid a valuable scaffold for designing drugs with optimized pharmacokinetic profiles.

In conclusion, 2-(5-chloro-2-methoxyphenyl)carbamoyl-3-nitrobenzoic acid (CAS No. 326884-34-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The presence of functional groups such as the nitro group, chloro-methoxy substituents, and carbamoyl moiety makes it a versatile intermediate for drug development. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its significance in modern medicinal chemistry.